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Compound of Interest

Compound Name: 1-Propanesulfonyl chloride

Cat. No.: B154433 Get Quote

An In-depth Technical Guide to 1-Propanesulfonyl Chloride

Abstract
1-Propanesulfonyl chloride (CAS No. 10147-36-1) is a vital reagent in organic synthesis,

primarily utilized as an intermediate in the production of pharmaceuticals, agrochemicals, and

ionic liquids.[1] Its high reactivity, stemming from the sulfonyl chloride functional group, allows

for the introduction of the propanesulfonyl moiety into a diverse range of molecules.[1][2] This

guide provides a comprehensive overview of its chemical and physical properties,

spectroscopic data, synthesis protocols, and key applications, tailored for researchers and

professionals in drug development and chemical sciences.

Chemical and Physical Properties
1-Propanesulfonyl chloride is a colorless to pale yellow, moisture-sensitive liquid.[1] It is

classified as a corrosive material, capable of causing severe skin burns and eye damage.[1][3]

Key quantitative data are summarized in Table 1 for easy reference.
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Property Value Reference(s)

Molecular Formula C₃H₇ClO₂S [3][4]

Molecular Weight 142.60 g/mol [1][5]

CAS Number 10147-36-1 [3][4]

Density 1.267 g/mL at 25 °C [6]

Boiling Point 78-79 °C at 15 mmHg [6]

Refractive Index n20/D 1.453

Vapor Density 4.9 (vs air)

Flash Point 97 °C (206.6 °F) - closed cup

IUPAC Name propane-1-sulfonyl chloride [3]

SMILES CCCS(=O)(=O)Cl [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-
propanesulfonyl chloride. Relevant data from various techniques are available.[7]

Spectrum Type Data Source / Key Information

¹H NMR
Spectra are available for review, allowing for the

structural confirmation of the propyl group.[8]

FTIR
The neat capillary cell spectrum has been

recorded.[3]

Mass Spectrometry
Electron ionization mass spectrum data is

available through the NIST WebBook.[4][9]

Synthesis of 1-Propanesulfonyl Chloride
Several methods exist for the synthesis of 1-propanesulfonyl chloride. A modern, efficient

method involves microwave-assisted synthesis, which offers high yields and reduced reaction
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times compared to conventional methods.[1]

Experimental Protocol: Microwave-Assisted Synthesis
This protocol is based on the reaction of propane-1-sulfonic acid with 2,4,6-trichloro-[3][4][6]-

triazine (TCT).[6][10]

Materials:

Propane-1-sulfonic acid

2,4,6-Trichloro-[3][4][6]-triazine (TCT)

Anhydrous acetone

Triethylamine (NEt₃)

Celite

Procedure:

To a solution of propane-1-sulfonic acid in anhydrous acetone, add 2,4,6-trichloro-[3][4][6]-

triazine (TCT) at room temperature.[10]

Add triethylamine (NEt₃) dropwise to the mixture.[10]

Place the resulting mixture in a sealed, pressure-rated reaction vial and irradiate it in a self-

tuning single-mode microwave synthesizer at 80 °C (50 W) for 20 minutes.[6][10]

After irradiation, rapidly cool the mixture to room temperature by passing compressed air

through the microwave cavity for 1 minute.[6][10]

Filter the cooled mixture through Celite to remove the precipitate. The filtrate contains the

desired product, 1-propanesulfonyl chloride.[6][10]
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Experimental Workflow: Microwave-Assisted Synthesis
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Caption: Workflow for the microwave-assisted synthesis of 1-propanesulfonyl chloride.

Key Reactions and Applications
The primary reactivity of 1-propanesulfonyl chloride involves nucleophilic substitution at the

sulfur atom. This makes it a valuable reagent for creating sulfonamides and sulfonate esters,

which are important functional groups in many pharmaceutical compounds.[1][11]

Reaction with Amines: It reacts readily with primary and secondary amines under mild

conditions to form N-substituted propanesulfonamides.[1]

Reaction with Alcohols: In the presence of a base, it reacts with alcohols to yield sulfonate

esters.[1][11]
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Hydrolysis: The compound readily hydrolyzes in the presence of water to form propane-1-

sulfonic acid and hydrochloric acid.[1]

Its synthetic utility is highlighted in the preparation of ionic liquids and as a key building block in

the development of new drug candidates.[1][2]

Key Reactions of 1-Propanesulfonyl Chloride
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Caption: Logical relationships in the primary reactions of 1-propanesulfonyl chloride.

Safety and Handling
1-Propanesulfonyl chloride is a corrosive substance that reacts violently with water. It must

be handled with appropriate personal protective equipment (PPE), including faceshields,

gloves, and a suitable respirator. Containers should be stored in a cool, dry, and well-ventilated

area and kept tightly closed to prevent moisture contamination and leakage.[12]

Conclusion
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1-Propanesulfonyl chloride is a versatile and highly reactive chemical intermediate with

significant applications in organic synthesis, particularly within the pharmaceutical industry. Its

well-defined properties and reactivity profile make it an essential tool for researchers.

Understanding its synthesis, handling requirements, and reaction pathways is crucial for its

effective and safe utilization in the laboratory and in industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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